Cas no 54153-99-0 (2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo-)

2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo- structure
54153-99-0 structure
Product name:2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo-
CAS No:54153-99-0
MF:C8H12N2OS
MW:184.258680343628
CID:1587837

2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo-
    • Inchi: 1S/C8H12N2OS/c1-9(2)5-6(10(3)4)8(12)7(5)11/h1-4H3
    • InChI Key: IIBYQHBGOLJFJT-UHFFFAOYSA-N
    • SMILES: C1(=O)C(=S)C(N(C)C)=C1N(C)C

Computed Properties

  • Exact Mass: 184.06716

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Melting Point: 242 °C
  • Boiling Point: 226.2±50.0 °C(Predicted)
  • PSA: 23.55
  • pka: 0.61±0.20(Predicted)

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